Cas no 78484-45-4 (4-methanesulfonylpiperazin-1-amine)

• Product Name: 4-methanesulfonylpiperazin-1-amine
• CAS No: 78484-45-4
• MF: C₅H₁₃N₃O₂S
• MW: 179.240619421005
• CID: 553273
• PubChem ID: 20456937
• Update Time: 2025-08-05

4-methanesulfonylpiperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinamine,4-(methylsulfonyl)-
• 1-Piperazinamine,4-(methylsulfonyl)-(9CI)
• 4-(METHYLSULFONYL)PIPERAZIN-1-AMINE
• 4-methylsulfonylpiperazin-1-amine
• 4-methanesulfonylpiperazin-1-amine
• DTXSID30607420
• 78484-45-4
• 4-(Methanesulfonyl)piperazin-1-amine
• EN300-111032
• AKOS006308683
• SCHEMBL3232994
• CS-0222395

• Inchi： 1S/C5H13N3O2S/c1-11(9,10)8-4-2-7(6)3-5-8/h2-6H2,1H3
• InChI Key： RWRDTPMJNKGMLD-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 179.07284784g/mol
• Monoisotopic Mass: 179.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 4-methanesulfonylpiperazin-1-amine

Introduction to 4-methanesulfonylpiperazin-1-amine (CAS No. 78484-45-4)

4-methanesulfonylpiperazin-1-amine is a significant compound in the field of pharmaceutical chemistry, recognized for its versatile applications in drug development and biochemical research. With the CAS number 78484-45-4, this compound has garnered attention due to its structural uniqueness and potential therapeutic benefits. The molecular structure of 4-methanesulfonylpiperazin-1-amine consists of a piperazine ring substituted with a methanesulfonyl group at the 4-position and an amine group at the 1-position, making it a valuable intermediate in synthesizing various pharmacologically active molecules.

The compound’s significance is further underscored by its role in the synthesis of bioactive peptides and small molecules. Its amine functionality allows for facile coupling with carboxyl groups, while the methanesulfonyl group provides a reactive site for further derivatization. These properties make 4-methanesulfonylpiperazin-1-amine a preferred building block in medicinal chemistry, particularly in the development of central nervous system (CNS) drugs, where piperazine derivatives are commonly employed.

Recent advancements in drug discovery have highlighted the importance of 4-methanesulfonylpiperazin-1-amine in the design of novel therapeutics. For instance, studies have demonstrated its utility in creating potent serotonin receptor modulators, which are crucial for treating conditions such as depression and anxiety disorders. The compound’s ability to interact with biological targets without causing significant off-target effects has positioned it as a key candidate for further investigation.

In addition to its pharmacological applications, 4-methanesulfonylpiperazin-1-amine has been explored in material science and chemical synthesis. Its unique structural features enable it to serve as a ligand in catalytic processes, enhancing reaction efficiency and selectivity. Researchers have leveraged this property to develop novel catalysts for organic transformations, contributing to more sustainable and efficient synthetic routes.

The synthesis of 4-methanesulfonylpiperazin-1-amine typically involves multi-step organic reactions, starting from commercially available precursors. Advanced synthetic methodologies have been optimized to improve yield and purity, ensuring that researchers can access high-quality material for their studies. These advancements reflect the growing demand for specialized intermediates like 4-methanesulfonylpiperazin-1-amine in both academic and industrial settings.

One of the most compelling aspects of 4-methanesulfonylpiperazin-1-amine is its potential in addressing unmet medical needs. Ongoing research is investigating its role in developing treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to modulate neurotransmitter activity makes it a promising candidate for these challenging conditions. Furthermore, its structural flexibility allows chemists to modify its properties, tailoring it to specific therapeutic targets.

The impact of 4-methanesulfonylpiperazin-1-amine extends beyond traditional pharmaceutical applications. Its use in agrochemicals has emerged as a novel area of interest, where it serves as a precursor for developing plant growth regulators and pest control agents. This dual functionality underscores the compound’s broad utility across multiple industries.

In conclusion, 4-methanesulfonylpiperazin-1-amine (CAS No. 78484-45-4) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers and chemists worldwide. As scientific understanding continues to evolve, the applications of 4-methanesulfonylpiperazin-1-amine are expected to expand, driving innovation across various sectors.